1-(2-methoxyphenyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperazine

• IUPAC Name: 4-[4-(2-methoxyphenyl)piperazin-1-yl]-7-methylthieno[3,2-d]pyrimidine
• InChI: InChI=1S/C18H20N4OS/c1-13-11-24-17-16(13)19-12-20-18(17)22-9-7-21(8-10-22)14-5-3-4-6-15(14)23-2/h3-6,11-12H,7-10H2,1-2H3
• InChI Key: XDSVSUSDXUYROF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=C1N=CN=C2N3CCN(CC3)C4=CC=CC=C4OC
• Molecular Formula: C18H20N4OS
• Molecular Weight: 340.4 g/mol

Description

1-(2-Methoxyphenyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperazine (MMTP) is a synthetic compound composed of a piperazine ring with a methoxy substituent at the 2-position and a 7-methylthieno[3,2-d]pyrimidine ring at the 4-position. MMTP is an interesting compound due to its potential applications in scientific research and its biochemical and physiological effects.

Scientific Research Applications

Urapidil Synthesis and Hypertension Treatment

Urapidil (6- [3- [4- (2-methoxyphenyl)piperazin-1-yl]propylamino]-1,3-dimethylpyrimidine-2,4-dione) is an α-blocker used to treat essential hypertension and hypertensive emergencies. Here’s how 1-(2-methoxyphenyl)-4-{7-methylthieno[3,2-d]pyrimidin-4-yl}piperazine contributes to urapidil synthesis:

Synthetic Route: The improved synthetic route starts with the addition reaction of 1-(2-methoxyphenyl)piperazine and oxetane, catalyzed by Yb(OTf)₃ in acetonitrile. This yields the key intermediate 3-(4-(2-methoxyphenyl)piperazin-1-yl)propan-1-ol. .

Mechanism: Urapidil lowers peripheral blood pressure without affecting heart rate or intracranial blood pressure. It can cross the blood–brain barrier and activate the 5HT-1A receptor, resulting in central antihypertensive activity. .

Functionalization Reactions

1-(2-Methoxyphenyl)piperazine finds applications in functionalization reactions:

• .

Anticancer Potential

Compound 5k, derived from 1-(2-methoxyphenyl)piperazine, induces cell cycle arrest and apoptosis in HepG2 cells. .

Pyridopyrimidine Derivatives

1-(2-Methoxyphenyl)piperazine contributes to the synthesis of pyridopyrimidine derivatives. These structures have therapeutic interest and include approved therapeutics. .

Mechanism of Action

Target of Action

Piperazine-containing compounds are often used as kinase inhibitors and receptor modulators . They can interact with various proteins and enzymes in the body, influencing their function and activity.

Mode of Action

For instance, they can bind to the kinase-inactive conformation . This interaction can inhibit the activity of the target, leading to changes in cellular processes.

Biochemical Pathways

Piperazine derivatives are known to influence a variety of biochemical pathways due to their interactions with kinases and receptors . These interactions can lead to downstream effects, such as changes in signal transduction, gene expression, and cellular metabolism.

Pharmacokinetics

Piperazine moieties are often used to optimize the pharmacokinetic properties of drugs . They can influence the absorption, distribution, metabolism, and excretion (ADME) of the compound, affecting its bioavailability and therapeutic efficacy.

Result of Action

These can include changes in cell growth, differentiation, and survival, depending on the specific targets and pathways involved .

Action Environment

Additionally, the compound’s lipophilicity can influence its ability to diffuse into cells .